EverFluor FL Thapsigargin
EverFluor FL Thapsigargin
EverFluor FL Thapsigargin is a cell-permeant, green-fluorescent probe for investigations of thapsigargin binding sites in live cells. Thapsigargin is a naturally occurring sesquiterpene lactone and a potent inhibitor of plasma membrane Ca2+ ATPases that blocks the cell’s ability to actively pump calcium into the sarcoplasmic reticulum and endoplasmic reticulum, resulting in an increasing influx of calcium into the cytosol. Thapsigargin also inhibits the fusion of lysosomes to autophagosomes, leading to stress on the endoplasmic reticulum. Our brightly fluorescent EverFluor FL dye is optimally excited at 503 nm, non-ionic, and is relatively insensitive to environmental and pH changes.
Brand Name:
Vulcanchem
CAS No.:
216571-99-2
VCID:
VC0149383
InChI:
SMILES:
Molecular Formula:
C44H57BF2N2O12
Molecular Weight:
854.74
EverFluor FL Thapsigargin
CAS No.: 216571-99-2
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VCID: VC0149383
Molecular Formula: C44H57BF2N2O12
Molecular Weight: 854.74
| CAS No. | 216571-99-2 |
|---|---|
| Product Name | EverFluor FL Thapsigargin |
| Molecular Formula | C44H57BF2N2O12 |
| Molecular Weight | 854.74 |
| Description | EverFluor FL Thapsigargin is a cell-permeant, green-fluorescent probe for investigations of thapsigargin binding sites in live cells. Thapsigargin is a naturally occurring sesquiterpene lactone and a potent inhibitor of plasma membrane Ca2+ ATPases that blocks the cell’s ability to actively pump calcium into the sarcoplasmic reticulum and endoplasmic reticulum, resulting in an increasing influx of calcium into the cytosol. Thapsigargin also inhibits the fusion of lysosomes to autophagosomes, leading to stress on the endoplasmic reticulum. Our brightly fluorescent EverFluor FL dye is optimally excited at 503 nm, non-ionic, and is relatively insensitive to environmental and pH changes. |
| Last Modified | Aug 20 2021 |
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